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Compound of Interest

Compound Name:
2-(Ethylamino)propiophenone-d5

Hydrochloride

CAS No.: 1189879-32-0

Cat. No.: B1503002

Get Quote

Executive Summary & Immediate Classification
2-(Ethylamino)propiophenone-d5 Hydrochloride (also known as Deuterated Ethcathinone

or d5-ETH-CAT) is a stable isotope-labeled analog of Ethcathinone.[1] While used primarily as

an internal standard in mass spectrometry, it retains the pharmacological and legal status of its

non-deuterated parent compound.

Critical Disposal Status:

Regulatory Classification:Schedule I Controlled Substance (USA: Federal Analogue

Act/CSA) / Class B (UK).[1]

Waste Category:Dual-Regulated Waste (DEA Controlled Substance + RCRA Hazardous

Waste).[1]

Primary Disposal Method: Reverse Distribution (for inventory) or Witnessed Incineration (for

wastage).[1]
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WARNING: Do NOT dispose of this substance down the drain, in standard trash, or in standard

chemical waste streams without prior segregation. Federal felonies apply to improper disposal

of controlled substance analogues.[1]

Safety & Regulatory Assessment
Before initiating disposal, you must understand the "Why" behind the protocols to ensure

compliance and safety.

2.1 Chemical & Legal Hazards
Feature Property Operational Implication

Chemical Form Hydrochloride Salt (HCl)

Highly water-soluble.[1]

Hygroscopic. Do not store in

unsealed containers awaiting

disposal; moisture absorption

will degrade the compound

and alter weight, complicating

DEA audits.

Pharmacology Psychostimulant (Cathinone)

Neurotoxic potential.[1] Handle

as a high-potency active

pharmaceutical ingredient

(API).[1]

Legal Status Schedule I / Analogue

The "d5" label does not

exempt it from DEA controls.[1]

It must be tracked until the

moment of destruction.[1][2]

RCRA Status Characteristic Waste (Toxic)

While not explicitly P-listed by

name, it should be managed

as Hazardous Waste due to

toxicity characteristics (D000

series) to ensure high-

temperature incineration.[1]

2.2 The "Inventory vs. Wastage" Distinction
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DEA regulations (21 CFR Part 1317) strictly differentiate between two types of disposal.[1][3]

You must identify which category your material falls into:

Inventory: Expired, contaminated, or unwanted vials (full or partial) that are still in your stock

record.

Action: Must be transferred to a Reverse Distributor.[1][4]

Wastage: Residual amounts left in a syringe after injection, or experimental mixtures (e.g.,

spiked plasma) that cannot be recovered.

Action: Can be destroyed on-site (rendered non-retrievable) and disposed of as

chemical/bio-waste.[1]

Decision Logic & Workflow
The following decision tree illustrates the compliant path for disposing of 2-

(Ethylamino)propiophenone-d5 HCl.
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Disposal Request:
2-(Ethylamino)propiophenone-d5 HCl

Is the material
Inventory or Wastage?

INVENTORY
(Expired/Unwanted Vials)

 Vials in Safe

WASTAGE
(Experimental Residue/Spills)

 Syringes/Solutions

Contact DEA-Registered
Reverse Distributor

On-Site Destruction
(Chemical Digestion/Sequestration)

Execute DEA Form 222
(Transfer of Control)

 Schedule I/II

Ship via Carrier
(Keep Records 2 Years)

Dispose as Hazardous/
Biomedical Waste

Record on DEA Form 41
(Destruction of CS)

Click to download full resolution via product page
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Figure 1: Decision Logic for Controlled Substance Analytical Standards. Differentiates between

inventory transfer and wastage destruction.[3][4][5]

Detailed Disposal Protocols
Protocol A: Disposal of Inventory (Expired Vials)
Context: You have a 10mg vial of d5-Ethcathinone that has passed its retest date. Mechanism:

Transfer of custody to a licensed facility.[1][6] You cannot simply "destroy" inventory yourself

without specific DEA authorization.[1][3][5]

Segregation:

Remove the vial from active inventory.[1]

Place it in a dedicated "To Be Disposed" safe/lockbox.[1]

Do not remove the original manufacturer label.[1]

Vendor Selection:

Contact a DEA-Registered Reverse Distributor (e.g., Stericycle, Clean Harbors, or

specialized pharma waste handlers).

Documentation (The "Paper Trail"):

DEA Form 222: Since this is treated as a Schedule I/II substance, the Reverse Distributor

(Receiver) will issue a DEA Form 222 to you (Sender).[4] You must fulfill this order to

legally transfer the drug.[1]

Note: For Schedule III-V, an invoice/packing slip is sufficient, but Ethcathinone is generally

treated as Schedule I.

Packaging:

Pack the vial according to DOT regulations (UN number for toxic solids, likely UN 2811,

depending on concentration).

Include the signed DEA Form 222 copy in the shipment paperwork.[4]
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Finalization:

Once the Reverse Distributor destroys the drug, they will send you a Certificate of

Destruction.[7]

Attach this certificate to your copy of the Form 222.[1] Retain for 2 years (minimum).[1][2]

[5]

Protocol B: Disposal of Wastage (Experimental Residue)
Context: You prepared a working standard solution, spiked plasma samples, and have 2mL of

solution remaining. Mechanism: Irreversible destruction (rendering non-retrievable).[1]

Sequestration:

Do not return the 2mL to the original vial.

Destruction Method:

Option 1 (Preferred): Chemical Digestion.[1] Use a commercial controlled substance

wastage container (e.g., RxDestroyer, Cactus Smart Sink). These contain activated carbon

and hardeners that chemically bind the drug, rendering it non-retrievable.

Option 2 (Spill/Solid): Absorb onto an inert solid (vermiculite or kitty litter) ONLY if

immediately followed by incineration.[1]

Disposal Stream:

Place the sequestration container into the Hazardous Waste (Incineration) stream.[1]

Label: "Non-Hazardous Waste - Chemically Neutralized" (if using RxDestroyer) OR "RCRA

Hazardous Waste" (if using standard absorbents).[1]

Crucial: Ensure the final destination is an incinerator, not a landfill.

Documentation:

Log the wastage on your Usage Log (decreasing the running balance to zero).[1][4]
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Complete DEA Form 41 (Registrant Record of Controlled Substances Destroyed) if

required by your specific institution's EHS policy for wastage (though Form 41 is primarily

for inventory destruction, many labs use it for wastage logs to be audit-ready).

Emergency Procedures: Spills
If 2-(Ethylamino)propiophenone-d5 HCl is spilled in the lab:

Secure Area: Restrict access.

PPE: Wear nitrile gloves (double gloved), lab coat, and safety goggles. Respiratory

protection (N95/P100) is recommended for powder spills to prevent inhalation of

psychotropic dust.[1]

Containment:

Powder: Cover with wet paper towels to prevent dust generation.[1] Wipe up carefully.[1]

Liquid: Absorb with vermiculite or spill pads.[1]

Deactivation: Clean the surface with a 10% bleach solution (oxidation helps degrade the

cathinone structure), followed by water.

Disposal: Collect all cleanup materials into a hazardous waste bag. Label as "Debris

contaminated with Controlled Substance - For Incineration."[1]

Chain of Custody & Compliance Checklist
To ensure your process is "Self-Validating" (Audit-Proof), verify these steps:
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Check Requirement Validation Source

☐

Identification: Is the substance

explicitly identified as a

Schedule I/II analogue?

SDS Section 15 / 21 CFR

1308

☐

Storage: Is "To Be Disposed"

inventory stored in a bolted

safe/steel cabinet?

21 CFR 1301.72

☐

Transfer: Do you have a

signed DEA Form 222 for the

transfer?

DEA Diversion Control

☐
Destruction: Is the final method

Incineration?

EPA RCRA / DEA 21 CFR

1317

☐

Records: Are records linked to

the specific Lot # of the d5-

standard?

Internal Inventory Log
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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